Cas no 2138068-58-1 (2-oxo-2-(2-sulfanylidene-1,3-thiazinan-3-yl)ethyl acetate)

• Product Name: 2-oxo-2-(2-sulfanylidene-1,3-thiazinan-3-yl)ethyl acetate
• CAS No: 2138068-58-1
• MF: C₈H₁₁NO₃S₂
• MW: 233.307839632034
• CID: 6334607
• PubChem ID: 165837808
• Update Time: 2025-07-20

2-oxo-2-(2-sulfanylidene-1,3-thiazinan-3-yl)ethyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(2-sulfanylidene-1,3-thiazinan-3-yl)ethyl acetate
• 2138068-58-1
• EN300-1178468

• Inchi： 1S/C8H11NO3S2/c1-6(10)12-5-7(11)9-3-2-4-14-8(9)13/h2-5H2,1H3
• InChI Key： YIWKQBXQUPZURO-UHFFFAOYSA-N
• SMILES： S1C(N(C(COC(C)=O)=O)CCC1)=S

Computed Properties

• Exact Mass: 233.01803556g/mol
• Monoisotopic Mass: 233.01803556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų

Additional information on 2-oxo-2-(2-sulfanylidene-1,3-thiazinan-3-yl)ethyl acetate

Recent Advances in the Study of 2-oxo-2-(2-sulfanylidene-1,3-thiazinan-3-yl)ethyl acetate (CAS: 2138068-58-1)

The compound 2-oxo-2-(2-sulfanylidene-1,3-thiazinan-3-yl)ethyl acetate (CAS: 2138068-58-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-oxo-2-(2-sulfanylidene-1,3-thiazinan-3-yl)ethyl acetate as a key intermediate in the synthesis of novel thiazine-based compounds. Its structural motif, featuring a sulfanylidene group and an acetate moiety, has been shown to confer unique reactivity, making it a valuable building block for the development of bioactive molecules. Researchers have successfully employed this compound in the synthesis of potential antimicrobial and anti-inflammatory agents, leveraging its ability to interact with biological targets such as enzymes and receptors.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor for the development of protease inhibitors. The study revealed that derivatives of 2-oxo-2-(2-sulfanylidene-1,3-thiazinan-3-yl)ethyl acetate exhibited potent inhibitory activity against viral proteases, suggesting its potential utility in antiviral drug development. Furthermore, the compound's stability and bioavailability were found to be favorable, making it a promising candidate for further preclinical evaluation.

Another area of interest is the compound's potential application in cancer therapeutics. Preliminary in vitro studies have shown that certain derivatives of 2-oxo-2-(2-sulfanylidene-1,3-thiazinan-3-yl)ethyl acetate can induce apoptosis in cancer cell lines by modulating key signaling pathways. These findings were corroborated by molecular docking studies, which identified strong interactions between the compound and oncogenic targets. However, further in vivo studies are required to validate these observations and assess the compound's safety profile.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2-oxo-2-(2-sulfanylidene-1,3-thiazinan-3-yl)ethyl acetate. Recent efforts have focused on improving the yield and purity of the compound through innovative synthetic routes, such as flow chemistry and catalytic methods. These advancements are expected to facilitate its broader adoption in drug discovery programs.

In conclusion, 2-oxo-2-(2-sulfanylidene-1,3-thiazinan-3-yl)ethyl acetate represents a versatile and promising scaffold in medicinal chemistry. Its unique structural properties and demonstrated biological activities make it a valuable tool for the development of novel therapeutics. Future research should focus on expanding its applications, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. The ongoing studies underscore the importance of this compound in advancing the frontiers of chemical biology and drug discovery.